2-(2-trifluoromethanesulfinylethyl)-2,3-dihydro-1H-isoindole-1,3-dione

• IUPAC Name: 2-[2-(trifluoromethylsulfinyl)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C11H8F3NO3S/c12-11(13,14)19(18)6-5-15-9(16)7-3-1-2-4-8(7)10(15)17/h1-4H,5-6H2
• InChI Key: HGYMNPWLLAUUAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCS(=O)C(F)(F)F
• Molecular Formula: C11H8F3NO3S
• Molecular Weight: 291.25 g/mol

Description

2-(2-Trifluoromethanesulfinylethyl)-2,3-dihydro-1H-isoindole-1,3-dione, or commonly referred to as “TFSI”, is an organic compound belonging to the family of isoindolin-1,3-diones. It is a colorless, odorless, and non-flammable liquid that is soluble in both water and organic solvents. It has a wide variety of applications in organic synthesis, and is used as a reagent, catalyst, and fuel in various chemical reactions. It is also used as an additive in various industrial processes, such as the production of polymers and pharmaceuticals.

Scientific Research Applications

TFSI has been widely studied in the field of organic chemistry. It has been used as a reagent in a variety of reactions, including the Diels-Alder reaction, the Wittig reaction, and the Claisen rearrangement. It has also been used as a catalyst in the synthesis of polymers and pharmaceuticals. In addition, TFSI has been used in the synthesis of organic compounds, such as amines, alcohols, and carboxylic acids.

Mechanism of Action

TFSI acts as a Lewis acid catalyst in organic reactions. It is able to stabilize an intermediate species by forming a coordinate covalent bond with a lone pair of electrons on the intermediate species. This allows the reaction to proceed to completion. In addition, TFSI can also act as a nucleophile, attacking electrophiles and forming a new covalent bond.
Biochemical and Physiological Effects
TFSI has been studied for its potential biochemical and physiological effects. Studies have shown that TFSI has no significant effects on the human body, and is generally considered to be safe. However, more research is needed to determine the long-term effects of TFSI on the body.

Advantages and Limitations for Lab Experiments

TFSI has several advantages for lab experiments. It is a stable compound and is not flammable, making it safe to use in the laboratory. In addition, it is soluble in both water and organic solvents, making it easy to work with. However, TFSI can be toxic if inhaled or ingested, and should be handled with care.

Future Directions

Future research on TFSI could focus on its potential applications in the medical field. For example, it could be used as a drug delivery system or as a therapeutic agent. In addition, research could be conducted to further explore its biochemical and physiological effects. Finally, research could be conducted to explore its potential use as an additive in industrial processes.

Synthesis Methods

TFSI can be synthesized through a variety of methods, including the Diels-Alder reaction and the Wittig reaction. In the Diels-Alder reaction, a diene and a dienophile are reacted in the presence of a Lewis acid catalyst, such as aluminum trichloride, to form a cyclic product. In the Wittig reaction, an alkyl halide is reacted with a phosphonium salt to form an alkene. Both of these reactions can be used to synthesize TFSI.